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Compound of Interest

4'-Fluorobiphenyl-4-sulfonyl
Compound Name:
chloride

Cat. No.: B046693

An In-depth Technical Guide to 4'-Fluorobiphenyl-4-sulfonyl chloride

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides a detailed overview of
the molecular structure and properties of 4'-Fluorobiphenyl-4-sulfonyl chloride, a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Molecular Properties and Structure

4'-Fluorobiphenyl-4-sulfonyl chloride is a versatile compound valued for its reactivity, which
is enhanced by the presence of a fluorine atom and a sulfonyl chloride functional group.[1] This
structure makes it an excellent electrophile for nucleophilic substitution reactions, facilitating the
creation of complex molecules.[1]

Quantitative Molecular Data

The fundamental properties of 4'-Fluorobiphenyl-4-sulfonyl chloride are summarized in the
table below, providing a clear reference for laboratory and research applications.
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Property Value

Molecular Formula C12H8CIFO2S[1][2]I31[41[5]

Molecular Weight 270.71 g/mol [1][2][3][4][5][6]

CAS Number 116748-66-4[1][3][4][5][6]

Appearance White powder[1]

Melting Point 80-85 °C[4]

Boiling Point 372.9°C at 760 mmHg[7]

Flash Point 179.3°C[7]

InChl Key CIDMHDJTWVMBIF-UHFFFAOY SA-N[2][4]
SMILES String Fclcec(ccl)-c2cce(cc2)S(Ch(=0)=0l4]

Molecular Structure Visualization

The two-dimensional structure of 4'-Fluorobiphenyl-4-sulfonyl chloride is depicted in the
following diagram, illustrating the connectivity of the atoms.

Molecular structure of 4'-Fluorobiphenyl-4-sulfonyl chloride.

Applications in Research and Development

4'-Fluorobiphenyl-4-sulfonyl chloride serves as a crucial building block in various scientific
fields.

o Pharmaceutical Development: It is a key intermediate in the synthesis of pharmaceuticals,
including anti-cancer agents.[1]

e Organic Synthesis: The compound is utilized in the preparation of sulfonamides, which are
important in the production of dyes and agrochemicals.[1]

o Material Science: It finds application in creating advanced materials like polymers and
coatings, where it can enhance properties such as thermal stability and chemical resistance.

[1]
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Due to its versatile reactivity and the functional groups it can introduce, this compound is a
valuable tool for chemists and material scientists aiming to develop novel and effective
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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